Cas no 933724-87-9 (1,5-Diazocan-2-one)

• Product Name: 1,5-Diazocan-2-one
• CAS No: 933724-87-9
• Molecular Formula: C₆H₁₂N₂O
• Molecular Weight: 128.17228
• MDL: MFCD22394037
• CID: 844594
• PubChem ID: 21948310

1,5-Diazocan-2-one Properties

Names and Identifiers

• 1,5-Diazocan-2-one
• 1,5-Diazocin-2(1H)-one, hexahydro-
• 933724-87-9
• EN300-1072875
• Hexahydro-1,5-diazocin-2(1H)-one
• DTXSID10620596
• SCHEMBL421691
• CS-0348913

• MDL： MFCD22394037
• InChIKey： XNZPEHYZTCDIGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12N2O/c9-6-2-5-7-3-1-4-8-6/h7H,1-5H2,(H,8,9)
• SMILES： O=C1CCNCCCN1

Computed Properties

• Exact Mass: 128.094963011g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 128.094963011g/mol
• Heavy Atom Count: 9
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 41.1Ų